Cas no 139649-54-0 (1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl-)
139649-54-0 structure
Product Name:1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl-
CAS No:139649-54-0
MF:C6H9IN2O
MW:252.052933454514
CID:1277520
Update Time:2024-08-04
1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl-
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- Inchi: 1S/C6H9IN2O/c1-4-6(7)5(2)9(3-10)8-4/h10H,3H2,1-2H3
- InChI Key: UCSZNVHUYPBVCG-UHFFFAOYSA-N
- SMILES: N1(CO)C(C)=C(I)C(C)=N1
Computed Properties
- Exact Mass: 251.97557
Experimental Properties
- Density: 1.95±0.1 g/cm3(Predicted)
- Melting Point: 101-103 °C
- Boiling Point: 303.9±42.0 °C(Predicted)
- PSA: 38.05
- pka: 12.99±0.10(Predicted)
1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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